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Compound of Interest

Compound Name: Bromoxynil

Cat. No.: B128292

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the herbicidal properties of Bromoxynil and
loxynil, two closely related post-emergent herbicides. This document synthesizes available
experimental data, outlines detailed experimental protocols for efficacy testing, and visualizes
key molecular interactions and workflows to support research and development in the field of
weed management.

Chemical and Physical Properties

Bromoxynil and loxynil are both members of the hydroxybenzonitrile chemical class. Their
structures are characterized by a benzonitrile core with a hydroxyl group and two halogen
substituents. The primary difference between the two is the halogen atoms attached to the
benzene ring: Bromoxynil contains two bromine atoms, while loxynil contains two iodine
atoms. This structural difference influences their physical and chemical properties, which in turn
can affect their herbicidal activity and environmental fate.
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Property

Bromoxynil

loxynil

IUPAC Name

3,5-dibromo-4-

hydroxybenzonitrile

4-hydroxy-3,5-
diiodobenzonitrile

Chemical Formula C7H3Br2NO C7HsI2NO
Molar Mass 276.91 g/mol 370.91 g/mol
Appearance Colorless solid Crystalline colorless solid[1]

Water Solubility

130 mg/L (at 25 °C)

50 mg/L (at 25 °C)[1]

Mechanism of Action

Photosystem Il inhibitor;
Uncoupler of oxidative

phosphorylation[2]

Photosystem Il inhibitor;
Uncoupler of oxidative

phosphorylation[2]

Herbicide Group

Group 6 (C3)

Group 6 (C3)

Chemical Structures:
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Signaling Pathway of Bromoxynil and loxynil Action

Chloroplast Thylakoid Membrane Herbicidal Action
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Experimental Workflow for Herbicide Efficacy Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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